Cas no 144800-63-5 (1H-Indene-2-methanamine,2-amino-2,3-dihydro-)

• Product Name: 1H-Indene-2-methanamine,2-amino-2,3-dihydro-
• CAS No: 144800-63-5
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• MDL: MFCD12067406
• CID: 108892
• PubChem ID: 14989942
• Update Time: 2025-11-02

1H-Indene-2-methanamine,2-amino-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-2-methanamine,2-amino-2,3-dihydro-
• 1H-Indene-2-methanamine, 2-amino-2,3-dihydro-
• 144800-63-5
• 2-(Aminomethyl)-2,3-dihydro-1H-inden-2-amine
• 2-(AMINOMETHYL)-1,3-DIHYDROINDEN-2-AMINE
• AKOS009995951
• EN300-1261558
• SB75903
• CS-0162536
• C72743
• BS-15748
• SCHEMBL75539
• 2-Aminomethyl-indan-2-ylamine

• MDL： MFCD12067406
• Inchi： 1S/C10H14N2/c11-7-10(12)5-8-3-1-2-4-9(8)6-10/h1-4H,5-7,11-12H2
• InChI Key： MRKKQBDPZGKJCC-UHFFFAOYSA-N
• SMILES： NC1(CN)CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 162.11582
• Monoisotopic Mass: 162.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.04

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 1H-Indene-2-methanamine,2-amino-2,3-dihydro-

Comprehensive Overview of 1H-Indene-2-methanamine, 2-amino-2,3-dihydro- (CAS No. 144800-63-5)

1H-Indene-2-methanamine, 2-amino-2,3-dihydro- (CAS No. 144800-63-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its systematic name, belongs to the indene derivatives class, which is known for its versatility in synthetic applications. Researchers and industry professionals frequently search for 1H-Indene-2-methanamine uses, synthesis methods, and its role in drug discovery, making it a topic of high relevance in modern chemistry.

The molecular structure of 1H-Indene-2-methanamine, 2-amino-2,3-dihydro- features an indene core coupled with an amino functional group, which enhances its reactivity and potential for derivatization. This structural motif is particularly valuable in the development of bioactive molecules and pharmaceutical intermediates. Recent studies have explored its application in central nervous system (CNS) targeting compounds, aligning with the growing demand for novel neurological therapeutics. Keywords like CAS 144800-63-5 applications and indene derivatives in medicine reflect the compound's rising prominence in academic and industrial circles.

From a synthetic perspective, 1H-Indene-2-methanamine can be prepared through multi-step organic reactions, including reductive amination or cyclization strategies. Its stereochemistry and chiral purity are critical factors for researchers focusing on enantioselective synthesis, a hot topic in green chemistry and sustainable manufacturing. Searches for how to synthesize 1H-Indene-2-methanamine or optimization of indene-based amines highlight the technical challenges and innovations associated with this compound.

In the context of drug design, 1H-Indene-2-methanamine, 2-amino-2,3-dihydro- serves as a scaffold for modulating receptor binding affinity and improving pharmacokinetic properties. Its indene backbone is structurally similar to several FDA-approved drugs, sparking interest in its potential for new therapeutic agents. Discussions around CAS 144800-63-5 in drug development and indene amines as lead compounds are common in forums and publications, underscoring its interdisciplinary appeal.

Environmental and safety considerations are also pivotal when handling 1H-Indene-2-methanamine. While not classified as hazardous, proper laboratory protocols must be followed to ensure safe storage and handling. Queries such as 144800-63-5 safety data and indene derivative stability indicate user concerns about practical usage, which are addressed in material safety datasheets (MSDS) and technical literature.

Looking ahead, the demand for 1H-Indene-2-methanamine, 2-amino-2,3-dihydro- is expected to grow, driven by advancements in precision medicine and catalysis research. Its integration into high-throughput screening libraries and combinatorial chemistry workflows further solidifies its role as a valuable building block. As the scientific community continues to explore its potential, keywords like 144800-63-5 future applications and indene-based drug candidates will likely dominate search trends.

In summary, 1H-Indene-2-methanamine, 2-amino-2,3-dihydro- (CAS No. 144800-63-5) represents a compelling case study in the intersection of organic synthesis and pharmaceutical innovation. Its adaptability, coupled with emerging research trends, ensures its continued relevance in both academic and industrial settings. For those seeking deeper insights, resources on indene chemistry and amine functionalization techniques provide additional context for understanding this compound's full potential.